Cas no 1269695-63-7 (5-Chlorochroman-3-carboxylic acid)

• Product Name: 5-Chlorochroman-3-carboxylic acid
• CAS No: 1269695-63-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 2625156
• PubChem ID: 72698886
• Update Time: 2025-05-20

5-Chlorochroman-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1269695-63-7
• 5-CHLOROCHROMAN-3-CARBOXYLICACID
• 5-CHLOROCHROMAN-3-CARBOXYLIC ACID
• 5-Chlorochroman-3-carboxylic acid

• MDL： MFCD20527936
• Inchi： 1S/C10H9ClO3/c11-8-2-1-3-9-7(8)4-6(5-14-9)10(12)13/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： LJVZJTXYAQJLQD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CC(C(=O)O)CO2

Computed Properties

• Exact Mass: 212.0240218Da
• Monoisotopic Mass: 212.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-Chlorochroman-3-carboxylic acid

5-Chlorochroman-3-carboxylic Acid: A Comprehensive Overview

5-Chlorochroman-3-carboxylic acid, identified by the CAS number 1269695-63-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 5-chlorochroman-3-carboxylic acid.

The molecular structure of 5-chlorochroman-3-carboxylic acid comprises a chroman ring system with a chlorine substituent at the 5-position and a carboxylic acid group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents.

The synthesis of 5-chlorochroman-3-carboxylic acid typically involves multi-step reactions, including oxidation, substitution, and cyclization processes. Researchers have recently explored greener and more efficient methods to synthesize this compound, leveraging microwave-assisted techniques and catalytic systems to enhance yield and reduce reaction time. These advancements not only improve the scalability of production but also align with sustainable chemistry practices.

In terms of applications, 5-chlorochroman-3-carboxylic acid has shown promise in several domains. In pharmacology, it serves as a precursor for developing drugs targeting neurodegenerative diseases due to its ability to modulate specific receptor pathways. Additionally, its incorporation into polymer matrices has demonstrated enhanced mechanical and thermal properties, making it a candidate for advanced materials development.

Recent research has also focused on the bioavailability and metabolic profiles of derivatives of 5-chlorochroman-3-carboxylic acid. Studies conducted in preclinical models suggest that certain analogs exhibit improved pharmacokinetic properties, which could pave the way for their use in clinical settings. Furthermore, computational modeling has been employed to predict the binding affinities of these compounds to various drug targets, providing valuable insights into their therapeutic potential.

In conclusion, 5-chlorochroman-3-carboxylic acid, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and computational tools progress, the potential for this compound to contribute significantly to medicine and materials science is expected to grow further.